molecular formula C9H9BrN2O B2845026 8-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one CAS No. 1936395-36-6

8-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one

Cat. No. B2845026
CAS RN: 1936395-36-6
M. Wt: 241.088
InChI Key: NRVUYPDTAHIGBC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one (8-Br-1-M-3,4-DHQ-2(1H)-one) is a heterocyclic compound belonging to the quinazolinone family of compounds. It is a colorless solid that is soluble in organic solvents and has a melting point of 108-110°C. 8-Br-1-M-3,4-DHQ-2(1H)-one is a versatile compound that has a wide range of applications in the field of organic synthesis and medicinal chemistry.

Scientific Research Applications

Catalysis and Synthesis Efficiency

Research highlights the role of certain ionic liquids and catalytic systems in enhancing the synthesis of quinazolinone derivatives, including structures similar to 8-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one. For instance, a study demonstrated the efficiency of a catalytic system comprising 1-methylimidazolium hydrogen sulfate and chlorotrimethylsilane for the synthesis of quinazolinones, emphasizing the potential of such compounds in diverse synthetic pathways (H. Kefayati, F. Asghari, & Raheleh Khanjanian, 2012).

Key Intermediates in Medicinal Chemistry

8-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one serves as a critical intermediate in the synthesis of more complex molecules. Its incorporation into drug discovery processes, particularly as a precursor for key intermediates, underscores its value in medicinal chemistry (K. Nishimura & T. Saitoh, 2016).

Advanced Material Synthesis

Studies also delve into the innovative synthesis of novel quinazolinone derivatives with potential applications in materials science, such as fluorescent brightening agents. This indicates the compound's versatility beyond pharmaceuticals, extending its utility to material sciences and engineering (D. W. Rangnekar & G. Shenoy, 1987).

Novel Catalytic Methodologies

Further research introduces innovative catalytic methodologies for the synthesis of quinazolinone derivatives. For example, palladium-functionalized catalysts have been employed for efficient intramolecular carbon–carbon bond formation, highlighting the compound's relevance in developing new synthetic strategies (S. Bahadorikhalili et al., 2018).

Chemical Research and Application

The compound's role extends into chemical research aimed at understanding and optimizing the synthesis of quinazolinones for therapeutic applications, demonstrating its significance as a research tool in the development of anticancer agents (He Zheng-you, 2010).

properties

IUPAC Name

8-bromo-1-methyl-3,4-dihydroquinazolin-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9BrN2O/c1-12-8-6(5-11-9(12)13)3-2-4-7(8)10/h2-4H,5H2,1H3,(H,11,13)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NRVUYPDTAHIGBC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=C(CNC1=O)C=CC=C2Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9BrN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

241.08 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

8-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.